An oxygen-reducing biocathode with “oxygen tanks”†
Chemical Communications Pub Date: 2020-07-16 DOI: 10.1039/D0CC04031B
Abstract
Polytetrafluoroethylene submicro-rod materials, serving as micro-scaled “oxygen tanks” and binders, have been mixed into Os redox polymer-based bilirubin oxidase cathodes, leading to both enhanced limiting current density of the oxygen reduction reaction in neutral pH and operational stability over 16 hours.
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Journal Name：Chemical Communications
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CAS no.: 480-91-1
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CAS no.: 17570-30-8
